Cas no 20698-95-7 (1-Butanone, 1,3-diphenyl-, (3S)-)

• Product Name: 1-Butanone, 1,3-diphenyl-, (3S)-
• CAS No: 20698-95-7
• MF: C₁₆H₁₆O
• MW: 224.297644615173
• CID: 1399566
• PubChem ID: 1208390
• Update Time: 2025-04-20

1-Butanone, 1,3-diphenyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1,3-diphenyl-, (3S)-
• (S)-3-methyl-1,3-diphenyl-1-propanone
• 20698-95-7
• DTXSID001309401
• (3S)-1,3-Diphenyl-1-butanone
• (R,S)-1,3-Diphenyl-butan-1-one

• Inchi： 1S/C16H16O/c1-13(14-8-4-2-5-9-14)12-16(17)15-10-6-3-7-11-15/h2-11,13H,12H2,1H3/t13-/m0/s1
• InChI Key： GIVFXLVPKFXTCU-ZDUSSCGKSA-N
• SMILES： O=C(C1C=CC=CC=1)C[C@H](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 224.12018
• Monoisotopic Mass: 224.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07